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Compound of Interest

Compound Name: Vishnu

Cat. No.: B153949

Vishnu Software: Technical Support Center

Welcome to the Vishnu technical support center. This resource is designed for researchers,
scientists, and drug development professionals to find solutions to common installation issues.

Frequently Asked Questions (FAQSs)
Q1: What are the minimum system requirements for installing Vishnu?

Al: To ensure a successful installation and optimal performance, your system must meet the
minimum specifications outlined below. Installation on systems that do not meet these
requirements is not supported and may fail.[1][2]
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Component Minimum Requirement Recommended Specification
) 64-bit Linux (CentOS/RHEL 64-bit Linux (CentOS/RHEL
Operating System
7+, Ubuntu 18.04+) 8+, Ubuntu 20.04+)
16-Core x86-64, 3.0 GHz or
Processor (CPU) 4-Core x86-64, 2.5 GHz )
higher
Memory (RAM) 16 GB 64 GB or more
50 GB free space (SSD 250 GB free space on an
Storage
recommended) NVMe SSD

_ Required for initial installation _ _
Internet Connection Stable, high-speed connection
and updates.[3]

Q2: I'm a new user. Which installation method should | choose?

A2: For most users, we strongly recommend installation via the Bioconda package manager.[4]
This method automatically handles most software dependencies and is the simplest way to get
started.[4] Manual installation from source is available for advanced users who require
customized builds.[5][6]

Q3: Can Il install Vishnu on Windows or macOS?

A3: Vishnu is developed and tested exclusively for Linux environments. Direct installation on
Windows or macOS is not supported. Windows users can install Vishnu via the Windows
Subsystem for Linux (WSL2). macOS users can utilize virtualization software (e.g., VirtualBox,
Parallels) running a supported Linux distribution.

Troubleshooting Guides
Issue 1: Installation fails due to "unmet dependencies™
or "dependency conflict".

This is a common issue when a required software library is missing or an incorrect version is
installed on your system.[7][8][9]

Answer:
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Step 1: Identify the Conflict Carefully read the error message provided by the installer. It will
typically name the specific package(s) causing the issue.

Step 2: Use a Package Manager to Fix If you are using a package manager like apt (for
Debian/Ubuntu) or yum (for CentOS/RHEL), you can often resolve these issues with a single
command.[7]

e For Ubuntu/Debian:sudo apt-get install -f[7]
e For CentOS/RHEL:sudo yum check[7]

Step 3: Verify Dependency Versions Ensure your installed dependencies meet the versions
required by Vishnu. You can check the version of a specific package using commands like
python --version or gcc --version.

Dependency Required Version Command to Check Version
Python 3.8.x 0or 3.9.x python3 --version

GCC 9.x or higher gcc --version

Samtools 1.10 or higher samtools --version

) ) h5cc -showconfig | grep "HDF5
HDF5 Libraries 1.10.x )
Version"

Step 4: Use a Dedicated Environment To prevent conflicts with other scientific tools, it is best
practice to install Vishnu in a dedicated Conda environment.[4]

Below is a diagram illustrating the dependency resolution workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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